Cas no 6564-72-3 (2,3,4,6-Tetra-O-benzyl-alpha-D-glucose)

2,3,4,6-Tetra-O-benzyl-alpha-D-glucose structure
6564-72-3 structure
Product Name:2,3,4,6-Tetra-O-benzyl-alpha-D-glucose
CAS No:6564-72-3
MF:C34H36O6
MW:540.646050453186
MDL:MFCD00023849
CID:93377
PubChem ID:24888761
Update Time:2025-04-18

2,3,4,6-Tetra-O-benzyl-alpha-D-glucose Chemical and Physical Properties

Names and Identifiers

    • (2S,3R,4S,5R,6R)-3,4,5-Tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-ol
    • 2,3,4,6 -Tetra-O-benzyl-D-glucopyranose
    • 2,3,4,6-Tetra-O-benzyl-alpha-D-glucopyranose
    • :2,3,4,6-tetra-O-benzyl-D-glucopyranose
    • Glucopyranose,2,3,4,6-tetra-O-benzyl-, a-D- (8CI)
    • 2, 3, 4, 6-Tetra-O-Benzyl-a-D-glucopyranose
    • 2,3,4,6-Tetra-O-benzyl-a-D-glucose
    • AK110772
    • 2,3,4,6-Tetra-O-benzyl-a-D-glucopyranose
    • 2,3,4,6-Tetra-O-benzyl-alpha-glucopyranose
    • C34H36O6
    • OGOMAWHSXRDAKZ-RUOAZZEASA-N
    • PubChem21934
    • PubChem24349
    • EBD2197946
    • K068
    • 2,3,4,6-Tetra-O-benzyl-alpha-D-glucose
    • AX8064927
    • AB0014009
    • ST24034110
    • MDL: MFCD00023849
    • Inchi: 1S/C34H36O6/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-35H,21-25H2/t30-,31-,32+,33-,34+/m1/s1
    • InChI Key: OGOMAWHSXRDAKZ-RUOAZZEASA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 540.25100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 13
  • Complexity: 665
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Density: 1.22
  • Melting Point: 153-155 ºC
  • Boiling Point: 672.4±55.0°C at 760 mmHg
  • Water Partition Coefficient: Soluble in CHCl3. Insoluble in water.
  • PSA: 66.38000
  • LogP: 5.67660

2,3,4,6-Tetra-O-benzyl-alpha-D-glucose Security Information

2,3,4,6-Tetra-O-benzyl-alpha-D-glucose Pricemore >>

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